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Compound of Interest

1-(2-Bromoethoxy)-4-
Compound Name:

fluorobenzene

Cat. No.: B1271244

An In-depth Technical Guide to the Safe Handling of 1-(2-Bromoethoxy)-4-fluorobenzene

This guide provides comprehensive safety and handling information for 1-(2-Bromoethoxy)-4-
fluorobenzene, tailored for researchers, scientists, and professionals in drug development.
The following sections detail the compound's properties, associated hazards, and essential
safety protocols to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

1-(2-Bromoethoxy)-4-fluorobenzene is a fluorinated aromatic bromoalkoxy compound. Its key
physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 332-48-9 [11[2]
Molecular Formula C8H8BrFO [2][3]
Molecular Weight 219.06 g/mol [2]

Clear colorless to brownish
Appearance o ] [3]
liquid after melting

Melting Point 58-60 °C [3]

Boiling Point 66 °C at 0.1 mmHg [3]

4-Fluorophenoxy-ethylbromide,
Synonyms [3]
[3-Bromo-4-fluorophenetole

Hazard Identification and Toxicology

While the toxicological properties of 1-(2-Bromoethoxy)-4-fluorobenzene have not been fully
investigated, it is classified as a hazardous substance.[2] It is crucial to handle this compound
with care, assuming it may have significant health effects.

GHS Hazard Classification:

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory irritation

Acute Effects: This compound is an irritant to the skin, eyes, and mucous membranes of the
upper respiratory tract.[2] Ingestion and inhalation may be harmful.[2]

Chronic Effects: Long-term exposure effects have not been determined. As with many
halogenated organic compounds, repeated exposure should be avoided.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5240306&productDescription=1-2-BRMOETHOXY-4-FLROBNZE+5G&vendorId=VN00024248&countryCode=US&language=en
https://matrix.staging.1int.co.uk/sds/MxMSDS_016381.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_016381.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4110439.htm?N=Ukraine
https://matrix.staging.1int.co.uk/sds/MxMSDS_016381.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4110439.htm?N=Ukraine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4110439.htm?N=Ukraine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4110439.htm?N=Ukraine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4110439.htm?N=Ukraine
https://www.benchchem.com/product/b1271244?utm_src=pdf-body
https://matrix.staging.1int.co.uk/sds/MxMSDS_016381.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_016381.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_016381.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicology Data: Specific quantitative toxicity data such as LD50 or LC50 values for 1-(2-
Bromoethoxy)-4-fluorobenzene are not currently available.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 1-(2-Bromoethoxy)-4-
fluorobenzene to prevent exposure.

. Specifications and Best
Body Part Recommended Protection .
Practices

Safety glasses with side

shields or chemical splash _ _
Must be compliant with ANSI

Eyes/Face goggles. A face shield is
Z87.1 standards.[4][5]

recommended for splash

hazards.

Chemical-resistant gloves
o Inspect gloves before each
) (e.g., Nitrile, Neoprene). A
Skin ] use. Lab coats should be fully
flame-resistant lab coat should
buttoned.[4][6]

be worn.

) ) If ventilation is inadequate, a
Use in a well-ventilated area, ]
) o ) NIOSH-approved respirator
Respiratory preferably within a chemical ] ] ]
with an organic vapor cartridge
fume hood. ]
is necessary.[4][7]

Closed-toe shoes made of a
Footwear material that resists chemical

penetration.

Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

Handling:
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» All work with 1-(2-Bromoethoxy)-4-fluorobenzene should be conducted in a well-ventilated
chemical fume hood.[2][8]

e Avoid contact with skin, eyes, and clothing.[2]

e Do not breathe vapors or mists.[2]

o Keep containers tightly closed when not in use.[2]

o Take precautionary measures against static discharge.
Storage:

» Store in a cool, dry, and well-ventilated place.[2][9]

o Keep containers tightly closed.[2]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

First Aid Measures

In the event of accidental exposure, immediate first aid is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of clean,
running water for at least 15 minutes, keeping
the eyelids open. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with soap
and generous quantities of running water.
Remove contaminated clothing. If irritation

persists, seek medical attention.[2][4]

Move the exposed individual to fresh air. If

Inhalation breathing is difficult, administer oxygen. Seek
immediate medical attention.[2][4]
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[4]

Accidental Release and Firefighting Measures

Accidental Release: In case of a spill, follow these procedures:

o Evacuate all non-essential personnel from the area.[10]

o Wear appropriate PPE, including respiratory protection if necessary.[11]

» Contain the spill using absorbent materials such as vermiculite, sand, or commercial

sorbents.[11][12]

o Carefully collect the absorbed material into a sealed, properly labeled container for

hazardous waste disposal.[11][12]

e Clean the spill area with a suitable solvent, followed by soap and water.[13]

» All materials used for cleanup should be disposed of as hazardous waste.[11]
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Firefighting:
« Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam.[2]
e Hazards: The compound emits toxic fumes under fire conditions.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[14]

Disposal Considerations

All waste containing 1-(2-Bromoethoxy)-4-fluorobenzene must be treated as hazardous
waste.

o Collect waste in a designated, properly labeled, and sealed container.
» Halogenated organic waste should be segregated from non-halogenated waste streams.[8]

» Dispose of the waste in accordance with all local, state, and federal regulations.[8]

Experimental Protocols

The following are generalized protocols for handling 1-(2-Bromoethoxy)-4-fluorobenzene.
Specific experimental procedures should be adapted based on a thorough risk assessment.

Protocol 1: Weighing and Transferring

o Preparation: Ensure the chemical fume hood is operational and the work area is clean. Don
all required PPE.

» Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the
required amount of the compound into the container using a clean spatula.

o Transfer: If transferring to a reaction vessel, do so within the fume hood. If the compound is
in its liquid state (above 58-60 °C), use a glass pipette or syringe.

o Cleanup: Immediately clean any minor spills. Seal the stock container and return it to its
designated storage location.
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Protocol 2: Use in a Chemical Reaction
e Setup: Assemble the reaction apparatus within a chemical fume hood.

o Addition: Add 1-(2-Bromoethoxy)-4-fluorobenzene to the reaction vessel as per the
experimental plan. If the reaction is heated, ensure a condenser is in place to prevent the
escape of volatile materials.

¢ Monitoring: Monitor the reaction from outside the fume hood whenever possible. Keep the
fume hood sash at the lowest practical height.

e Workup: Quench and work up the reaction within the fume hood. All solvent extractions and
transfers should be performed in the hood.

o Waste Collection: Collect all liquid and solid waste in appropriately labeled hazardous waste
containers.

Visualized Workflows and Relationships

The following diagrams illustrate key safety-related workflows for handling 1-(2-
Bromoethoxy)-4-fluorobenzene.
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Caption: Generalized workflow for handling 1-(2-Bromoethoxy)-4-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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